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Compound of Interest

Compound Name: 2,6-Dichloro-4-iodopyridine

Cat. No.: B1314714 Get Quote

In-Depth Technical Guide: 2,6-Dichloro-4-
iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 2,6-Dichloro-4-iodopyridine, a halogenated

pyridine derivative utilized as a versatile building block in organic synthesis, particularly within

the realms of pharmaceutical and agrochemical development. Its distinct substitution pattern

offers multiple reactive sites for the strategic construction of complex molecular architectures.

Molecular and Physical Data
The fundamental properties of 2,6-Dichloro-4-iodopyridine are summarized below. This data

is critical for stoichiometric calculations, analytical characterization, and reaction optimization.

Parameter Value Citations

Molecular Formula C₅H₂Cl₂IN [1][2][3][4]

Molecular Weight 273.88 g/mol [1]

Alternate Reported MW 273.89 g/mol [3][4]

CAS Number 98027-84-0 [2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1314714?utm_src=pdf-interest
https://www.benchchem.com/product/b1314714?utm_src=pdf-body
https://www.benchchem.com/product/b1314714?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-iodopyridine
https://www.thermofisher.com/order/catalog/product/H26946.06
https://www.scbt.com/p/2-6-dichloro-4-iodopyridine-98027-84-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2498902.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-4-iodopyridine
https://www.scbt.com/p/2-6-dichloro-4-iodopyridine-98027-84-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2498902.htm
https://www.thermofisher.com/order/catalog/product/H26946.06
https://www.scbt.com/p/2-6-dichloro-4-iodopyridine-98027-84-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2498902.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Information
The structure of 2,6-Dichloro-4-iodopyridine consists of a central pyridine ring substituted

with two chlorine atoms at positions 2 and 6, and an iodine atom at the 4-position. This

arrangement significantly influences the electronic properties and reactivity of the molecule.

The logical relationship of the constituent elements that form the compound is illustrated in the

following diagram.
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Caption: Elemental composition of 2,6-Dichloro-4-iodopyridine.

This document is intended for research and development purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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